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Compound of Interest

Compound Name:
N-(Pyridin-3-

yl)hydrazinecarbothioamide

Cat. No.: B1271105 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Disposal of N-(Pyridin-3-yl)hydrazinecarbothioamide (CAS: 34955-25-4)

The proper handling and disposal of chemical reagents are paramount to ensuring laboratory

safety and environmental protection. This document provides a comprehensive guide to the

proper disposal procedures for N-(Pyridin-3-yl)hydrazinecarbothioamide, a compound

utilized in various research and development applications. Due to the limited availability of a

specific Safety Data Sheet (SDS) for this compound, the following procedures are based on

precautionary principles and data from structurally similar compounds.

Hazard Profile and Safety Summary
While a dedicated SDS for N-(Pyridin-3-yl)hydrazinecarbothioamide is not readily available,

analysis of analogous compounds, such as N-phenylhydrazinecarbothioamide, suggests a

primary hazard of acute oral toxicity.[1][2] Therefore, it is crucial to handle this compound with

appropriate personal protective equipment (PPE) and to prevent ingestion and inhalation.

Key Physical and Chemical Properties:
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Property Value

CAS Number 34955-25-4

Molecular Formula C₆H₈N₄S

Molecular Weight 168.22 g/mol

Appearance Off-white solid/powder[1]

Storage
Sealed in a dry, cool, and well-ventilated place.

[3]

Step-by-Step Disposal Protocol
The disposal of N-(Pyridin-3-yl)hydrazinecarbothioamide must be conducted in accordance

with all local, state, and federal regulations. The recommended procedure is to dispose of the

compound as hazardous chemical waste.

1. Personal Protective Equipment (PPE):

Wear chemical-resistant gloves (nitrile or neoprene).

Use safety goggles or a face shield.

A lab coat is mandatory.

If handling large quantities or if there is a risk of dust formation, use a NIOSH-approved

respirator.

2. Waste Collection:

Collect waste N-(Pyridin-3-yl)hydrazinecarbothioamide and any contaminated materials

(e.g., weighing paper, gloves, pipette tips) in a designated, properly labeled, and sealed

hazardous waste container.

The container should be made of a material compatible with the chemical.
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The label should clearly identify the contents as "Hazardous Waste: N-(Pyridin-3-
yl)hydrazinecarbothioamide" and include the associated hazards (e.g., "Toxic").

3. Spill Management:

In case of a spill, evacuate the immediate area.

Wear appropriate PPE before attempting to clean the spill.

For small spills, gently cover with an inert absorbent material (e.g., vermiculite, sand, or

earth). Do not use combustible materials like paper towels as the primary absorbent.

Carefully scoop the absorbed material into the designated hazardous waste container.

For large spills, contact your institution's environmental health and safety (EHS) department

immediately.

4. Final Disposal:

Do not dispose of N-(Pyridin-3-yl)hydrazinecarbothioamide down the drain or in the

regular trash.

The sealed hazardous waste container must be transferred to your institution's EHS

department or a licensed hazardous waste disposal company.[1][2] They will ensure the

compound is disposed of in an approved waste disposal plant.[1][2]

Logical Flow for Disposal Decision Making
The following diagram illustrates the decision-making process for the proper disposal of N-
(Pyridin-3-yl)hydrazinecarbothioamide.
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Start: Have N-(Pyridin-3-yl)hydrazinecarbothioamide waste?

Is the material contaminated with the compound?

Wear appropriate PPE.

Yes

End: Proper Disposal

No

Collect in a labeled
hazardous waste container.

Transfer to EHS or
licensed disposal company.

Is there a spill?

No
Small Spill:

Absorb with inert material.

Yes, small

Large Spill:
Contact EHS immediately.

Yes, large

Click to download full resolution via product page

Caption: Disposal workflow for N-(Pyridin-3-yl)hydrazinecarbothioamide.
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By adhering to these procedures, researchers and laboratory personnel can ensure the safe

handling and disposal of N-(Pyridin-3-yl)hydrazinecarbothioamide, minimizing risks to

themselves and the environment. Always consult your institution's specific safety protocols and

EHS guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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